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Compound of Interest

Compound Name: Alaproclate

Cat. No.: B1199957 Get Quote

Technical Support Center: Alaproclate
Hydrochloride
This guide provides best practices, troubleshooting advice, and frequently asked questions for

researchers and scientists using Alaproclate hydrochloride in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Alaproclate hydrochloride and what are its primary mechanisms of action? A1:

Alaproclate hydrochloride is a research compound that acts as a selective serotonin reuptake

inhibitor (SSRI).[1][2] It also functions as a potent, reversible, and noncompetitive antagonist of

the NMDA receptor.[2] It was initially developed as an antidepressant, but its development was

halted due to observations of liver complications in rodent studies.[1][3]

Q2: What are the basic physical and chemical properties of Alaproclate hydrochloride? A2:

Alaproclate hydrochloride is typically a white to off-white crystalline powder.[4] It is known to

be soluble in water.[5][6][7] Key properties are summarized in the table below.

Q3: What are the recommended storage conditions for Alaproclate hydrochloride? A3: For

long-term storage, the solid compound should be kept at -20°C.[5] Under these conditions, it is

stable for at least four years.[5] Shipping is typically done at room temperature.[5]

Q4: Is Alaproclate hydrochloride considered a hazardous substance? A4: Yes, Alaproclate
hydrochloride is considered hazardous. It is harmful if swallowed, in contact with skin, or if
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inhaled.[7][8] Appropriate personal protective equipment (PPE) should be worn at all times

when handling the compound.[8][9]

Data Presentation
Table 1: Physical and Chemical Properties of Alaproclate Hydrochloride

Property Value Reference

CAS Number 60719-83-7 [2][8]

Molecular Formula C₁₃H₁₈ClNO₂ • HCl [5]

Molecular Weight 292.2 g/mol [2][5]

Appearance
White to off-white crystalline

powder
[4][6]

Solubility Soluble in water [5][6][7]

Purity ≥95% [5]

Table 2: Recommended Storage and Handling Summary

Condition Recommendation Reference

Long-Term Storage (Solid) -20°C [5]

Stability (Solid, at -20°C) ≥ 4 years [5]

Shipping Room Temperature [5]

Handling Precautions
Use in a well-ventilated area.

Avoid dust formation.
[8][9]

Personal Protective Equipment

Safety goggles, chemical-

resistant gloves, protective

gown.

[9][10]

Troubleshooting Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chembk.com/en/chem/Alaproclate%20hydrochloride
https://cdn.caymanchem.com/cdn/msds/27770m.pdf
https://cdn.caymanchem.com/cdn/msds/27770m.pdf
https://www.targetmol.com/attachment/sds/45301B46-D483-486F-AF6B-9ADDB209C22F/T23702
https://www.benchchem.com/product/b1199957?utm_src=pdf-body
https://www.medchemexpress.com/alaproclate-hydrochloride.html
https://cdn.caymanchem.com/cdn/msds/27770m.pdf
https://www.caymanchem.com/product/27770/alaproclate-(hydrochloride)
https://www.medchemexpress.com/alaproclate-hydrochloride.html
https://www.caymanchem.com/product/27770/alaproclate-(hydrochloride)
https://cymitquimica.com/cas/60719-83-7/
https://www.echemi.com/products/pd180614112313-alaproclate-hcl.html
https://www.caymanchem.com/product/27770/alaproclate-(hydrochloride)
https://www.echemi.com/products/pd180614112313-alaproclate-hcl.html
https://www.chembk.com/en/chem/Alaproclate%20hydrochloride
https://www.caymanchem.com/product/27770/alaproclate-(hydrochloride)
https://www.caymanchem.com/product/27770/alaproclate-(hydrochloride)
https://www.caymanchem.com/product/27770/alaproclate-(hydrochloride)
https://www.caymanchem.com/product/27770/alaproclate-(hydrochloride)
https://cdn.caymanchem.com/cdn/msds/27770m.pdf
https://www.targetmol.com/attachment/sds/45301B46-D483-486F-AF6B-9ADDB209C22F/T23702
https://www.targetmol.com/attachment/sds/45301B46-D483-486F-AF6B-9ADDB209C22F/T23702
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue 1: The compound is not dissolving in aqueous buffer.

Q: I'm having trouble dissolving Alaproclate hydrochloride in my neutral phosphate buffer.

What should I do?

A: Alaproclate hydrochloride is soluble in water.[5][6] If you face solubility issues in a

buffer, first try preparing a concentrated stock solution in sterile, deionized water. This

stock can then be diluted to the final concentration in your experimental buffer. Gentle

warming or vortexing can also aid dissolution.

Q: Could the pH of my buffer be the problem?

A: While specific data on pH-dependent solubility for Alaproclate is limited, hydrochloride

salts of organic compounds can sometimes exhibit lower solubility in buffers containing

high concentrations of chloride ions due to the common ion effect. If issues persist,

consider using a non-chloride-based buffer system if your experiment allows.

Issue 2: I am observing inconsistent or no effect in my cell-based assays.

Q: My experimental results are variable. Could the compound be degrading?

A: While Alaproclate is stable as a solid at -20°C, its stability in solution is not well-

documented.[5] Best practice is to prepare fresh solutions for each experiment or, if

necessary, to use aliquoted stock solutions stored at -80°C for short periods. Avoid

repeated freeze-thaw cycles. Similar hydrochloride compounds can be susceptible to

degradation in solution from prolonged exposure to light, heat, or non-neutral pH.[11][12]

Q: How should I properly store my Alaproclate hydrochloride stock solution?

A: For short-term storage (days to a week), storing aliquots at 2-8°C, protected from light,

is a reasonable approach. For longer-term storage (weeks to months), flash-freeze

aliquots in liquid nitrogen and store them at -80°C. Always protect solutions from light.

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution (10 mM)
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Pre-handling: Before opening the vial, allow the Alaproclate hydrochloride powder to

equilibrate to room temperature for at least 20 minutes to prevent condensation.

Safety Precautions: Conduct all work in a chemical fume hood or a ventilated enclosure.

Wear appropriate PPE, including a lab coat, safety goggles, and two pairs of chemical-

resistant gloves.[10]

Weighing: Carefully weigh the desired amount of Alaproclate hydrochloride powder

(Molecular Weight: 292.2 g/mol ) using a calibrated analytical balance. For 1 mL of a 10 mM

solution, you will need 2.922 mg.

Dissolution: Add the weighed powder to a sterile microcentrifuge tube or vial. Add the

calculated volume of sterile, deionized water to achieve the target concentration (e.g., 1 mL

for 2.922 mg).

Mixing: Cap the vial securely and vortex gently until the powder is completely dissolved. If

needed, sonication in a water bath for a few minutes can assist dissolution.

Sterilization (Optional): If for use in sterile cell culture, filter the solution through a 0.22 µm

syringe filter into a new sterile tube.

Storage: Label the tube clearly with the compound name, concentration, date, and your

initials. Store as recommended in the troubleshooting guide.
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Step 1: Receiving and Storage

Step 2: Solution Preparation

Step 3: Use and Aliquoting

Receive Compound
(Shipped at RT)

Store Solid at -20°C
(Long-term Stability ≥ 4 yrs)

Upon arrival

Equilibrate Vial
to Room Temp

Before use

Weigh Powder
(in Fume Hood, with PPE)

Dissolve in Solvent
(e.g., Sterile Water)

Sterile Filter (0.22 µm)
(Optional, for cell culture)

Use in Experiment
(Dilute from Stock)

Aliquot Stock Solution

For future use

Store Aliquots
(Short-term: 2-8°C
Long-term: -80°C)

Click to download full resolution via product page

Caption: Experimental workflow for Alaproclate hydrochloride from receipt to use.
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Compound does not
dissolve in buffer

Is it a concentrated stock
or a dilute working solution?

Prepare stock in pure water first,
then dilute into buffer.

Stock Solution

Try gentle vortexing or sonication.
Avoid excessive heating.

Working Solution

Consult manufacturer's
technical support

If problem persists

Did you try preparing a
stock in pure water?

Consider buffer composition.
High [Cl-] may reduce solubility.

Try alternative buffer system.

Yes

Follow Protocol 1:
Prepare a water-based stock solution.

No

If problem persists If problem persists
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Caption: Troubleshooting flowchart for Alaproclate hydrochloride solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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